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Abstract

Curium-242 (Cm-242) is a synthetic radionuclide of significant interest due to its high specific
activity and potent alpha particle emissions. This document provides a comprehensive
technical overview of the core nuclear properties and decay characteristics of Cm-242. It is
intended to serve as a detailed reference for researchers, scientists, and professionals in drug
development who may utilize or encounter this isotope in their work. The guide summarizes
guantitative data in structured tables, outlines experimental methodologies for characterization,
and provides visualizations of its production and decay pathways.

Introduction

Curium, with atomic number 96, is a transuranic element of the actinide series. First
synthesized in 1944 by Glenn T. Seaborg, Ralph A. James, and Albert Ghiorso, it was named in
honor of Marie and Pierre Curie for their pioneering work in radioactivity.[1] All isotopes of
curium are radioactive. Among them, Curium-242 is notable for its relatively short half-life and
high thermal energy output, which has led to its use in radioisotope thermoelectric generators
(RTGs) for space applications and as a source of alpha particles for Alpha Particle X-ray
Spectrometers (APXS) on Mars rovers.[1][2]
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Nuclear Properties of Curium-242

The fundamental nuclear properties of Cm-242 are summarized in the table below. It is an
even-even nucleus, which influences its decay characteristics, having a spin and parity of 0+.

Property Value

Atomic Number (2) 96

Mass Number (A) 242

Neutron Number (N) 146

Isotopic Mass 242.0588343(12) u
Nuclear Spin and Parity 0+

Half-Life 162.8 days

Sources:[3][4][5]

Production of Curium-242

Curium-242 does not occur naturally and is produced artificially in nuclear reactors or particle
accelerators.[2] The two primary production pathways involve the irradiation of lighter actinides.

o Neutron Irradiation of Americium-241: This is a common method where Americium-241 (Am-
241) captures a neutron to become Americium-242 (Am-242). Am-242 then undergoes beta
decay to form Cm-242.

¢ Alpha Particle Bombardment of Plutonium-239: This was the original method of discovery.
Plutonium-239 (Pu-239) is bombarded with accelerated alpha particles (helium nuclei),
resulting in the formation of Cm-242 and the emission of a neutron.[1][6][7]
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Caption: Production pathways of Curium-242.

Decay Characteristics

Cm-242 decays primarily through alpha emission, with a very small fraction undergoing

spontaneous fission.

Alpha Decay

The predominant decay mode for Cm-242 is alpha (a) decay, transforming it into Plutonium-
238 (Pu-238).[3][4] The decay populates the ground state and excited rotational states of the

Pu-238 nucleus. This results in the emission of alpha particles with several distinct energies.

The decay scheme is dominated by transitions to the 0+ (ground state), 2+, and 4+ states of

Pu-238.[8]
Characteristic Value
Decay Mode Alpha (a)

Daughter Isotope

Plutonium-238 (28Pu)

Q-value (total decay energy)

6.21563(8) MeV
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Sources:[5]

The emitted alpha particles and subsequent gamma rays from the de-excitation of the Pu-238
daughter nucleus are detailed in the tables below.

Table 4.1.1: Principal Alpha Particle Emissions

Energy (MeV) Intensity (%)
6.1127 74.08
6.0695 25.92

| 5.968 | 0.035 |

Source:[8]

Table 4.1.2: Associated Gamma Ray Emissions

Ener keV Intensity (%)
gy

44.08 0.0330
101.92 0.00251

| 157.42 | 0.00145 |

Source:[9]
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Caption: Simplified alpha decay scheme of Cm-242.

Spontaneous Fission

Cm-242 also decays via spontaneous fission (SF), where the nucleus splits into two smaller
nuclei and several neutrons. This is a much rarer decay mode compared to alpha decay.

Characteristic Value
Decay Mode Spontaneous Fission (SF)
Branching Ratio 6.37 x 1076 %

Sources:[3][4]

Experimental Protocols
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The characterization of Cm-242's nuclear properties relies on several key experimental
techniques.

Half-Life Determination

For an isotope with a half-life in the range of Cm-242 (162.8 days), the half-life is typically
determined by measuring its activity over an extended period.[10]

Methodology:

Sample Preparation: A pure sample of Cm-242 is prepared and its mass is accurately
determined.

o Activity Measurement: The decay rate (activity) of the sample is measured at regular
intervals using a highly stable radiation detector (e.g., an alpha spectrometer or a gas-flow
proportional counter).

o Data Analysis: The natural logarithm of the count rate (activity) is plotted against time.

» Calculation: According to the radioactive decay law, this plot should yield a straight line. The
slope of this line is equal to the negative of the decay constant (A). The half-life (T1/2) is then
calculated using the formula: T1/2 = In(2) / A.[11]

Alpha Spectroscopy

Alpha spectroscopy is used to measure the energy and intensity of the alpha particles emitted
by Cm-242. This provides detailed information about the decay scheme and the energy levels
of the daughter nucleus, Pu-238.

Methodology:

e Source Preparation: A thin, uniform layer of Cm-242 is deposited onto a metal disk, often
through electrodeposition or evaporation, to minimize self-absorption of the alpha particles.
[12][13]

o Experimental Setup: The source is placed in a vacuum chamber facing a semiconductor
detector (e.g., a passivated implanted planar silicon (PIPS) detector). The vacuum is
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necessary to prevent the alpha particles from losing energy by interacting with air molecules.
[14]

Data Acquisition: The detector generates a charge pulse proportional to the energy of the
incident alpha particle. This signal is amplified by a preamplifier and then processed by a
multichannel analyzer (MCA), which sorts the pulses by energy and builds an energy
spectrum.[15]

Calibration and Analysis: The energy axis of the spectrum is calibrated using standard alpha
sources with well-known alpha particle energies. The resulting spectrum shows distinct
peaks corresponding to the different alpha energies emitted by Cm-242. The area under
each peak is proportional to the intensity of that alpha transition.[12]
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Caption: Workflow for alpha spectroscopy.

Spontaneous Fission Measurement

Determining the very low branching ratio for spontaneous fission requires sensitive techniques
capable of distinguishing fission events from the overwhelmingly more frequent alpha decays.

Methodology:

e Fission Fragment Detection: A common method uses a twin Frisch-grid ionization chamber. A
thin source of Cm-242 is placed in the center. The chamber is filled with a counting gas.
When a fission event occurs, the two resulting fission fragments travel in opposite directions,
creating ionization trails in the gas. The detection of coincident signals from both sides of the
chamber is a clear signature of a fission event.[16]

e Neutron Counting: An alternative method involves counting the neutrons emitted during
fission. The Cm-242 source is placed within a large array of neutron detectors (e.g., 3He or
BFs proportional counters) embedded in a moderating material. The detection of multiple,
time-correlated neutrons indicates a fission event.

e Branching Ratio Calculation: The spontaneous fission decay constant is determined by
dividing the measured fission rate by the number of Cm-242 atoms in the sample. The
branching ratio is then calculated as the ratio of the spontaneous fission decay constant to
the total decay constant (determined from the half-life).

Conclusion

Curium-242 is a well-characterized alpha-emitting radionuclide with a high specific activity and
a half-life of 162.8 days. It decays predominantly to Plutonium-238 via alpha emission, with a
minor branch for spontaneous fission. Its production is achieved through the irradiation of
lighter actinides. The precise measurement of its nuclear and decay properties is accomplished
through established techniques such as decay counting, alpha spectroscopy, and fission
fragment or neutron counting. This guide provides the core data and methodological context
necessary for researchers and scientists working with this important isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Curium | Cm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
. Curium (Cm) | Research Starters | EBSCO Research [ebsco.com]
. mirdsoft.org [mirdsoft.org]

. atom.kaeri.re.kr [atom.kaeri.re.kr]

2
3
4
5. Curium-242 - isotopic data and properties [chemlin.org]
6. Curium [hyperphysics.phy-astr.gsu.edu]

7. Curium - Wikipedia [en.wikipedia.org]

8. jetp.ras.ru [jetp.ras.ru]

9. www-nds.iaea.org [www-nds.iaea.org]

10. kkft.ome.hu [kkft.ome.hul]

11. mirion.com [mirion.com]

12. Alpha-patrticle spectroscopy - Wikipedia [en.wikipedia.org]
13. hotlab.sckcen.be [hotlab.sckcen.be]

14. ph.gmul.ac.uk [ph.gmul.ac.uk]

15. researchgate.net [researchgate.net]

16. epj-conferences.org [epj-conferences.org]

To cite this document: BenchChem. [nuclear properties and decay characteristics of Cm-
242]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194629#nuclear-properties-and-decay-
characteristics-of-cm-242]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1194629?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/element/Curium
https://www.ebsco.com/research-starters/physics/curium-cm
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Cm-242.htm
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Cm242
https://www.chemlin.org/isotope/curium-242
http://hyperphysics.phy-astr.gsu.edu/hbase/pertab/Cm.html
https://en.wikipedia.org/wiki/Curium
http://jetp.ras.ru/cgi-bin/dn/e_018_04_0937.pdf
https://www-nds.iaea.org/sgnucdat/a3.htm
http://kkft.bme.hu/attachments/article/115/lab%202%20-%20Half-life.pdf
https://www.mirion.com/discover/knowledge-hub/articles/education/half-life-measurement-lab-experiment
https://en.wikipedia.org/wiki/Alpha-particle_spectroscopy
https://hotlab.sckcen.be/en/proceeding/475/attachment/0
https://ph.qmul.ac.uk/sites/default/files/PLAB%20-%20Ex%201%20Alpha%20particle%20spectroscopy.pdf
https://www.researchgate.net/figure/Schematic-diagram-of-the-experimental-setup-used-for-alpha-spectrometry-with-a_fig3_397344558
https://www.epj-conferences.org/articles/epjconf/pdf/2017/15/epjconf-nd2016_03016.pdf
https://www.benchchem.com/product/b1194629#nuclear-properties-and-decay-characteristics-of-cm-242
https://www.benchchem.com/product/b1194629#nuclear-properties-and-decay-characteristics-of-cm-242
https://www.benchchem.com/product/b1194629#nuclear-properties-and-decay-characteristics-of-cm-242
https://www.benchchem.com/product/b1194629#nuclear-properties-and-decay-characteristics-of-cm-242
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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